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Compound of Interest

Compound Name: 3-Heptanol

Cat. No.: B047328

An In-depth Technical Guide to the Physicochemical Properties of 3-Heptanol: Boiling and
Melting Points

For researchers, scientists, and professionals in drug development, a precise understanding of
the physicochemical properties of organic compounds is fundamental. This guide provides a
detailed examination of the boiling and melting points of 3-Heptanol, including experimental
methodologies for their determination.

Physicochemical Data of 3-Heptanol

3-Heptanol (CAS No: 589-82-2), also known as ethyl n-butyl carbinol, is a secondary alcohol
with the molecular formula C7H160.[1] Its physical properties, particularly its boiling and melting
points, are crucial for its handling, purification, and application in various chemical syntheses.

Data Summary

The experimentally determined boiling and melting points of 3-Heptanol are summarized in the
table below. It is important to note that boiling points are highly dependent on atmospheric
pressure.
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Physical Property Value Conditions
Boiling Point 156 °C[2] 760 mmHg
156.7 °C[3] 760 mmHg

146-162 °C (lit.)

66 °C[4][5][6] 20 mmHg

Melting Point -70 °C[2][4][5](6]

Note: One source reported a melting point of 60°C, which is considered an outlier when
compared to multiple other consistent sources reporting -70°C.[3]

Experimental Protocols

The following sections detail the standard laboratory procedures for the determination of the
boiling and melting points of a liquid organic compound such as 3-Heptanol.

Boiling Point Determination: Capillary Method

This method, also known as the Siwoloboff method, is a common micro-scale technique for
determining the boiling point of a liquid.[7]

Apparatus:

e Thiele tube or oil bath setup (beaker with high-boiling mineral oil and a hot plate with
magnetic stirring)

e Thermometer (-10 to 200 °C range)

o Small test tube (fusion tube)

e Capillary tubes (sealed at one end)

¢ Rubber band or wire for attaching the test tube to the thermometer

o Sample of 3-Heptanol
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Procedure:

o Sample Preparation: Add a few drops of 3-Heptanol into the small test tube, enough to
create a column of liquid approximately 2-3 cm high.

e Capillary Insertion: Place a capillary tube, with its sealed end facing up, into the test tube
containing the 3-Heptanol.

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band. Ensure
the bottom of the test tube is aligned with the thermometer's bulb.

e Heating: Immerse the assembly into a Thiele tube or an oil bath. The heat should be applied
gradually.[7]

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. This occurs as the air trapped in the capillary expands and is replaced by
the vapor of the liquid.

» Boiling Point Identification: Continue heating until a rapid and continuous stream of bubbles
is observed. Then, remove the heat source. The boiling point is the temperature at which the
bubbling ceases and the liquid begins to enter the capillary tube.[7][8]

 Verification: For accuracy, allow the apparatus to cool slightly and then repeat the heating
process to obtain a consistent reading.

Melting Point Determination

Given the very low melting point of 3-Heptanol (-70 °C), a standard heating apparatus is
unsuitable. A cooling bath is required for this determination.

Apparatus:
e Low-temperature thermometer
e Small test tube

e Stirring rod
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e Cooling bath (e.g., a Dewar flask filled with a mixture of dry ice and acetone or ethanol)

o Sample of 3-Heptanol

Procedure:

Sample Preparation: Place a small amount of 3-Heptanol into a test tube.

o Cooling: Immerse the test tube in the cooling bath. The sample should be stirred gently with
the low-temperature thermometer to ensure uniform cooling and prevent supercooling.

o Observation of Freezing: The freezing point is the temperature at which the first crystals
appear and remain. This temperature is recorded. For a pure compound, the freezing point is
equivalent to the melting point.

o Observation of Melting: To confirm, remove the test tube from the cooling bath and allow it to
warm up slowly. The melting point is the temperature at which the last crystal disappears.

e Melting Range: Record the temperature range from the beginning of melting to the complete
liquefaction of the solid.[9] A narrow melting range (typically 0.5-1.0°C) is indicative of a pure
compound.[10][11]

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental procedures described
above.
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Boiling Point Determination Workflow
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Caption: Workflow for Boiling Point Determination.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b047328?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Melting Point Determination Workflow (Low Temp)
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Caption: Workflow for Melting Point Determination.

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b047328?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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